Cas no 1807156-35-9 (4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile)
4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile Chemical and Physical Properties
Names and Identifiers
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- 4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile
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- Inchi: 1S/C8H4F3N3O2/c9-7(10)6-4(1-2-12)8(11)13-3-5(6)14(15)16/h3,7H,1H2
- InChI Key: FSEKMTGRAOKLHJ-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN=C(C=1CC#N)F)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 311
- XLogP3: 1.4
- Topological Polar Surface Area: 82.5
4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029033841-250mg |
4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile |
1807156-35-9 | 95% | 250mg |
$1,048.60 | 2022-03-31 | |
| Alichem | A029033841-500mg |
4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile |
1807156-35-9 | 95% | 500mg |
$1,651.30 | 2022-03-31 | |
| Alichem | A029033841-1g |
4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile |
1807156-35-9 | 95% | 1g |
$2,952.90 | 2022-03-31 |
4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile
Comprehensive Overview of 4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile (CAS No. 1807156-35-9)
4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile (CAS No. 1807156-35-9) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and nitropyridine functional groups, exhibits remarkable potential in the synthesis of novel bioactive molecules. Its molecular structure, which includes a fluoro substituent and a nitrile group, makes it a versatile intermediate for constructing complex heterocyclic systems.
The growing interest in 4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile can be attributed to its relevance in modern drug discovery. Researchers are increasingly exploring its applications in the development of small-molecule inhibitors and targeted therapies, particularly in oncology and infectious diseases. The compound's ability to modulate enzyme activity and interact with biological targets has made it a focal point in medicinal chemistry. Additionally, its nitropyridine core is a key scaffold in designing agrochemicals, such as herbicides and fungicides, addressing the global demand for sustainable crop protection solutions.
From a synthetic perspective, CAS No. 1807156-35-9 offers several advantages. Its difluoromethyl group enhances metabolic stability, a critical factor in optimizing drug candidates. The fluoro and nitro substituents further contribute to its reactivity, enabling diverse functionalization strategies. These properties align with the current trends in green chemistry, where efficiency and selectivity are paramount. As the pharmaceutical industry shifts toward fragment-based drug design, compounds like 4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile are becoming indispensable tools for hit-to-lead optimization.
The compound's significance extends to material science, where its nitrile functionality is exploited in the synthesis of advanced polymers and coatings. Its thermal stability and electronic properties make it suitable for applications in organic electronics, such as OLEDs and photovoltaic devices. This multidisciplinary utility underscores the importance of CAS No. 1807156-35-9 in both academic and industrial research.
In conclusion, 4-(Difluoromethyl)-2-fluoro-5-nitropyridine-3-acetonitrile represents a cutting-edge chemical entity with broad applicability across multiple scientific domains. Its structural features and functional groups position it as a valuable asset in the pursuit of innovative therapeutics, agrochemicals, and materials. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.
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